Cas no 2176372-19-1 (N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide)

• Product Name: N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide
• CAS No: 2176372-19-1
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5453301
• PubChem ID: 136527736
• Update Time: 2025-05-20

N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanotetrahydro-2H-pyran-4-yl)-4-(1,1-dioxido-2-isothiazolidinyl)-2-methylbenzamide
• N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide
• AKOS033201953
• EN300-26689150
• n-(4-cyanooxan-4-yl)-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylbenzamide
• 2176372-19-1
• Z1261288716

• Inchi： 1S/C17H21N3O4S/c1-13-11-14(20-7-2-10-25(20,22)23)3-4-15(13)16(21)19-17(12-18)5-8-24-9-6-17/h3-4,11H,2,5-10H2,1H3,(H,19,21)
• InChI Key： ZIZZHSNBDZKKLB-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=C(C)C=1)C(NC1(C#N)CCOCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.97±0.20(Predicted)

Additional information on N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide

N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide: A Comprehensive Overview

N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide (CAS No. 2176372-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide is composed of a benzamide core substituted with a 4-cyanooxan ring and a 1,1-dioxo-1,2-thiazolidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The 4-cyanooxan ring is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for molecular recognition and binding. The 1,1-dioxo-1,2-thiazolidine moiety, on the other hand, is a bioisostere of the carboxylic acid group and can enhance the lipophilicity and metabolic stability of the compound.

Several synthetic routes have been reported for the preparation of N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide. One common approach involves the reaction of 4-(aminomethyl)-3-methylbenzoic acid with 4-cyanooxan to form the intermediate amide, followed by the introduction of the thiazolidine moiety through a nucleophilic substitution reaction. This method offers high yields and good purity, making it suitable for large-scale synthesis in pharmaceutical development.

In terms of biological activity, N-(4-Cyanooxan-4-yl)-4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. Recent research has shown that this compound exhibits potent inhibitory activity against protein kinases such as PAK1 (p21 protein–activated kinase 1) and JAK3 (Janus kinase 3). These kinases play critical roles in signal transduction pathways involved in cell proliferation and immune responses. By targeting these kinases, N-(4-cyanooxan)-4-(1,1-dioxo-1,2-thiazolidin)-2-methylbenzamide could potentially be developed as a therapeutic agent for treating cancers and autoimmune diseases.

Furthermore, studies have demonstrated that N-(4-cyanooxan)-4-(1,1-dioxo-1,2-thiazolidin)-2-methylbenzamide possesses anti-inflammatory properties. In vitro assays have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory activity makes it a promising candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-cyanooxan)-4-(1,1-dioxo-1,2-thiazolidin)-2-methylbenzamide have also been investigated. Preclinical studies in animal models have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics are essential for ensuring that the compound can be effectively absorbed and distributed to target tissues after oral administration.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of N-(4-cyanooxan)-4-(1,1-dioxo-1,2-thiazolidin)-2-methylbenzamide with its biological targets. Molecular docking studies have revealed that the compound forms stable complexes with key residues in the active sites of PAK1 and JAK3 enzymes. These insights have guided rational drug design efforts to optimize the potency and selectivity of this compound.

In conclusion, N-(4-cyanooxan)-4-(1,1-dioxo-1,2-thiazolidin)-2-methylbenzamide (CAS No. 2176372-19-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties for drug development, including high potency against key enzymes and receptors involved in disease pathways. Ongoing research continues to explore its full potential as a novel therapeutic agent for various medical conditions.